- Tetrahydrochromenoimidazoles as Potassium-Competitive Acid Blockers (P-CABs): Structure - Activity Relationship of Their Antisecretory Properties and Their Affinity toward the hERG Channel, Journal of Medicinal Chemistry, 2010, 53(9), 3645-3674
Cas no 95849-02-8 (Azetidin-3-ylmethanol)
Azetidin-3-ylmethanol is a versatile heterocyclic building block featuring a reactive azetidine ring and a hydroxymethyl functional group. Its strained four-membered ring structure enhances reactivity, making it valuable in medicinal chemistry and drug development. The compound serves as a key intermediate for synthesizing bioactive molecules, particularly in the design of protease inhibitors and other pharmacophores.
Azetidin-3-ylmethanol structure
Product Name:Azetidin-3-ylmethanol
CAS No:95849-02-8
MF:C4H9NO
MW:87.1203610897064
MDL:MFCD08703352
CID:803097
PubChem ID:13400658
Update Time:2025-06-18
Azetidin-3-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- Azetidin-3-ylmethanol
- 3-(Hydroxymethyl)azetidine
- 3-Azetidinemethanol
- 3-Hydroxymethylazetidine
-
- MDL： MFCD08703352
- Inchi： 1S/C4H9NO/c6-3-4-1-5-2-4/h4-6H,1-3H2
- InChI Key： GNVWVYIAQBJHGV-UHFFFAOYSA-N
- SMILES： OCC1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.017
- Boiling Point: 154 ºC
- Flash Point: 86 ºC
Azetidin-3-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109222-5g |
azetidin-3-ylmethanol |
95849-02-8 | 95+% | 5g |
$495 | 2021-06-10 | |
| Chemenu | CM109222-10g |
azetidin-3-ylmethanol |
95849-02-8 | 95+% | 10g |
$825 | 2021-06-10 | |
| Chemenu | CM109222-25g |
azetidin-3-ylmethanol |
95849-02-8 | 95+% | 25g |
$1650 | 2021-06-10 | |
| Alichem | A449040959-1g |
Azetidin-3-ylmethanol |
95849-02-8 | 97% | 1g |
$175.74 | 2023-08-31 | |
| Alichem | A449040959-5g |
Azetidin-3-ylmethanol |
95849-02-8 | 97% | 5g |
$656.50 | 2023-08-31 | |
| Alichem | A449040959-10g |
Azetidin-3-ylmethanol |
95849-02-8 | 97% | 10g |
$776.16 | 2023-08-31 | |
| abcr | AB522016-1 g |
(Azetidin-3-yl)methanol, 95%; . |
95849-02-8 | 95% | 1g |
€186.50 | 2023-06-14 | |
| abcr | AB522016-5 g |
(Azetidin-3-yl)methanol, 95%; . |
95849-02-8 | 95% | 5g |
€603.00 | 2023-06-14 | |
| abcr | AB522016-10 g |
(Azetidin-3-yl)methanol, 95%; . |
95849-02-8 | 95% | 10g |
€1130.00 | 2023-06-14 | |
| Chemenu | CM109222-5g |
azetidin-3-ylmethanol |
95849-02-8 | 95%+ | 5g |
$375 | 2024-07-18 |
Azetidin-3-ylmethanol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ; rt; 30 min, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 5 h, rt
Reference
- Protein degradation agent compound preparation method and application, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0.5 h, 15 °C
Reference
- Bifunctional heterocycles, their use in targeted degradation of rapidly accelerated fibrosarcoma polypeptides and their preparation, United States, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of compounds that are neprilysin inhibitors useful in treatment of diseases, United States, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ; 30 min, rt
Reference
- Preparation of enantiopure tricyclic benzimidazoles for inhibition of gastric acid secretion, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, 15 °C
Reference
- Aminobenzazepine compounds, immunoconjugates, and uses thereof, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0.5 h, 15 °C
Reference
- Polycyclic compounds and methods for the targeted degradation of rapidly accelerated fibrosarcoma polypeptides, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
Reference
- Heterocyclic derivative, and composition and pharmaceutical use thereof, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
Reference
- Synthesis and formulation of triazine derivatives as hepatitis remedies, World Intellectual Property Organization, , ,
Azetidin-3-ylmethanol Raw materials
Azetidin-3-ylmethanol Preparation Products
Azetidin-3-ylmethanol Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
95849-02-8 (Azetidin-3-ylmethanol) Related Products
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- 16047-86-2(2,2-Dimethyl-3-(methylamino)propan-1-ol)
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- 138001-47-5(1-Propanol, 2-methyl-3-[(2-methylpropyl)amino]-)
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